2-amino-N-(2,5-dimethoxyphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C26H25N3O5/c1-4-34-17-10-8-16(9-11-17)25(30)24-23(27)22(20-7-5-6-14-29(20)24)26(31)28-19-15-18(32-2)12-13-21(19)33-3/h5-15H,4,27H2,1-3H3,(H,28,31)
• InChI Key: CQMHWJNROIUCSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=C(C=CC(=C4)OC)OC)N
• Molecular Formula: C26H25N3O5
• Molecular Weight: 459.5 g/mol

Description

2-amino-N-(2,5-dimethoxyphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects. In

Scientific Research Applications

Novel Arylazothiazole Disperse Dyes

A study by Khalifa et al. (2015) involved the synthesis of novel heterocyclic aryl monoazo organic compounds, which showed significant antioxidant, antitumor, and antimicrobial activities. Although not directly related to the requested compound, this research highlights the interest in developing new organic compounds with potential therapeutic applications Khalifa et al., 2015.

Isoxazoline Indolizine Amides for Tropical Diseases

Zhang et al. (2014) focused on the synthesis of isoxazoline indolizine amide compounds for potential application to tropical diseases, demonstrating the versatility of indolizine derivatives in addressing global health challenges Zhang et al., 2014.

Anticancer Derivatives

Research into anticancer properties is also a significant area, as demonstrated by the synthesis and evaluation of various indolizine derivatives for their cytotoxic activity against cancer cell lines, indicating the potential of these compounds in cancer therapy Deady et al., 2003.

Antibacterial and Antioxidant Properties

Uppar et al. (2020) described the efficient synthesis of ethyl 7-amino-3-benzoylindolizine-1-carboxylate derivatives, showcasing their potent antibacterial and antioxidant properties. This study underscores the utility of such compounds in developing new antibacterial agents and antioxidants Uppar et al., 2020.

Synthesis and Biological Evaluation for Disease Treatment

A series of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides were synthesized and evaluated for their anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activity. This study by Mahanthesha et al. (2022) exemplifies the ongoing research into the development of multifunctional therapeutic agents based on indolizine derivatives Mahanthesha et al., 2022.